Cas no 2344685-39-6 (1H,1'H,2H,2'H,3H,3'H-[4,4'-biisoindole]-1,1',3,3'-tetrone)

• Product Name: 1H,1'H,2H,2'H,3H,3'H-[4,4'-biisoindole]-1,1',3,3'-tetrone
• CAS No: 2344685-39-6
• MF: C₁₆H₈N₂O₄
• MW: 292.245723724365
• CID: 5463352
• Update Time: 2025-05-18

1H,1'H,2H,2'H,3H,3'H-[4,4'-biisoindole]-1,1',3,3'-tetrone Chemical and Physical Properties

Names and Identifiers

• Z3333985525
• 1H,1'H,2H,2'H,3H,3'H-[4,4'-biisoindole]-1,1',3,3'-tetrone

• Inchi： 1S/C16H8N2O4/c19-13-9-5-1-3-7(11(9)15(21)17-13)8-4-2-6-10-12(8)16(22)18-14(10)20/h1-6H,(H,17,19,21)(H,18,20,22)
• InChI Key： HBIBODIGIMMLPL-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1)=O)=CC=CC=2C1C=CC=C2C(NC(C=12)=O)=O

Computed Properties

• Exact Mass: 292.04840674 g/mol
• Monoisotopic Mass: 292.04840674 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.24
• XLogP3: 1.1
• Topological Polar Surface Area: 92.3

Additional information on 1H,1'H,2H,2'H,3H,3'H-[4,4'-biisoindole]-1,1',3,3'-tetrone

1H,1'H,2H,2'H,3H,3'H-[4,4'-biisoindole]-1,1',3,3'-tetrone: A Comprehensive Overview

The compound 1H,1'H,2H,2'H,3H,3'H-[4,4'-biisoindole]-1,1',3,3'-tetrone (CAS No. 2344685-39-6) is a highly intriguing molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of biisoindole derivatives and has garnered attention due to its unique structural features and versatile properties. Recent advancements in materials science and organic chemistry have highlighted its role in the development of advanced materials and functional molecules.

The biisoindole framework of this compound is characterized by its symmetric structure and rigid aromatic system. This makes it an ideal candidate for applications requiring high thermal stability and mechanical strength. Researchers have recently explored its potential as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs), which are promising for gas storage and catalysis. The tetrone functional groups further enhance its reactivity and compatibility with various chemical transformations.

One of the most notable aspects of 1H,1'H,2H,2'H,3H,3'H-[4,4'-biisoindole]-1,1',3,3'-tetrone is its ability to undergo multiple reaction pathways. For instance, it can participate in cycloaddition reactions to form complex macrocyclic structures. These structures have shown promise in drug delivery systems due to their ability to encapsulate bioactive molecules. Furthermore, recent studies have demonstrated its utility in the synthesis of fluorescent materials. The compound's conjugated system allows for efficient energy transfer processes, making it suitable for applications in optoelectronics and sensing technologies.

The synthesis of this compound typically involves multi-step organic reactions. A common approach includes the condensation of isoindole derivatives with carbonyl compounds under specific conditions. Recent innovations in catalytic methods have enabled higher yields and improved purity levels. For example, the use of transition metal catalysts has facilitated selective transformations that were previously challenging to achieve.

In terms of applications, 1H,1'H,2H,2'H,3H,3'H-[4,4'-biisoindole]-1